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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethoxy)phenol

Cat. No.: B1287054 Get Quote

In-Depth Technical Guide: 4-Bromo-3-
(trifluoromethoxy)phenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and available data for 4-Bromo-3-(trifluoromethoxy)phenol, a compound of interest in

synthetic and medicinal chemistry.

Core Molecular Information
4-Bromo-3-(trifluoromethoxy)phenol is a halogenated and ether-substituted phenolic

compound. Its structure is characterized by a benzene ring substituted with a bromine atom, a

trifluoromethoxy group (-OCF3), and a hydroxyl group (-OH). The specific arrangement of

these functional groups dictates its chemical reactivity and potential applications in the

synthesis of more complex molecules, particularly in the fields of pharmaceuticals and

agrochemicals.

Molecular Structure and Weight
The definitive molecular attributes of 4-Bromo-3-(trifluoromethoxy)phenol are summarized

below.
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Property Value

IUPAC Name 4-Bromo-3-(trifluoromethoxy)phenol

CAS Number 886499-93-0

Molecular Formula C₇H₄BrF₃O₂

Molecular Weight 257.00 g/mol

Canonical SMILES C1=CC(=C(C=C1Br)O)OC(F)(F)F

Physicochemical Data
Detailed experimental data for 4-Bromo-3-(trifluoromethoxy)phenol is not extensively

available in public literature. However, data for a structural isomer, 4-Bromo-2-

(trifluoromethoxy)phenol (CAS 690264-39-2), provides some indicative properties. It is crucial

to note that these values are for an isomeric compound and should be used with caution as a

proxy.

Property (for 4-Bromo-2-
(trifluoromethoxy)phenol)

Value

Physical State Solid

Melting Point 51 - 55 °C / 123.8 - 131 °F[1]

Synthesis Pathway
A specific, detailed experimental protocol for the synthesis of 4-Bromo-3-
(trifluoromethoxy)phenol is not readily found in the surveyed scientific literature. However, a

plausible synthetic route can be conceptualized based on established organic chemistry

principles for the synthesis of substituted phenols. A likely pathway would involve the

bromination of a suitable trifluoromethoxy-substituted phenolic precursor.

Below is a generalized workflow illustrating a potential synthetic approach.
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Caption: A potential synthetic pathway for 4-Bromo-3-(trifluoromethoxy)phenol.

Illustrative Experimental Protocol
The following is a generalized, illustrative protocol for the bromination of a phenol, which has

not been specifically validated for 4-Bromo-3-(trifluoromethoxy)phenol.

Dissolution: Dissolve the starting material, 3-(trifluoromethoxy)phenol, in a suitable inert

solvent (e.g., a chlorinated solvent like dichloromethane or a polar aprotic solvent).

Cooling: Cool the solution in an ice bath to control the reaction temperature, as bromination

reactions are often exothermic.
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Addition of Brominating Agent: Slowly add a brominating agent, such as N-

Bromosuccinimide (NBS) or a solution of bromine (Br₂), to the cooled solution with constant

stirring. The hydroxyl and trifluoromethoxy groups will direct the electrophilic bromine to

specific positions on the aromatic ring.

Reaction Monitoring: Monitor the progress of the reaction using a suitable analytical

technique, such as Thin Layer Chromatography (TLC), to determine when the starting

material has been consumed.

Quenching and Work-up: Once the reaction is complete, quench any remaining brominating

agent with a reducing agent (e.g., sodium thiosulfate solution). The organic product is then

typically extracted into an organic solvent, washed with water and brine, and dried over an

anhydrous salt (e.g., sodium sulfate).

Purification: The crude product is purified, commonly by column chromatography on silica gel

or by recrystallization, to yield the pure 4-Bromo-3-(trifluoromethoxy)phenol.

Disclaimer: This is a generalized protocol and would require optimization for the specific

synthesis of 4-Bromo-3-(trifluoromethoxy)phenol. Researchers should conduct a thorough

literature search for the synthesis of closely related analogues and adhere to all laboratory

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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